![molecular formula C17H16N4O5S B2580665 (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-(dimethylsulfamoyl)benzoate CAS No. 453515-92-9](/img/structure/B2580665.png)
(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-(dimethylsulfamoyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of benzotriazine, which is a type of heterocyclic compound . Benzotriazines are often used in the synthesis of various pharmaceuticals and other organic compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely include a benzotriazine ring attached to a benzoate group via a methyl link .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, benzotriazine derivatives are known to participate in a variety of chemical reactions, often serving as intermediates .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, similar compounds like “(4-Oxo-1,2,3-benzotriazin-3(4H)-yl)methyl acetate” have a molecular formula of C10H9N3O3 and an average mass of 219.197 Da .Scientific Research Applications
Mechanism of Antitumor Agents
The benzotriazine 1,4-dioxide class of anticancer drugs, which includes (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-(dimethylsulfamoyl)benzoate, produces oxidizing radicals following one-electron reduction. This mechanism has been explored using analogs such as tirapazamine, demonstrating the formation of benzotriazinyl radicals capable of oxidizing DNA components, contributing to their antitumor activity (Anderson et al., 2003).
Environmental Impact and Pest Control
In agricultural contexts, specific formulations including benzotriazin-3(4H)-yl derivatives have been utilized for pest control, showcasing their versatility beyond medical applications. An example is their use to reduce cone midge numbers in Douglas-fir cones, highlighting a beneficial application in forestry and agricultural pest management (Johnson, 1964).
Advanced Materials and Luminescence
Compounds containing the benzotriazine core, such as those with 1,3,4-oxadiazole derivatives, have been synthesized for their luminescent properties. These materials are promising for applications in optoelectronics and display technologies due to their photoluminescent qualities, opening avenues in materials science for innovative device fabrication (Han et al., 2010).
Pharmacological Research and Development
The synthesis and evaluation of benzotriazin-3(4H)-yl derivatives in pharmacological research underscore their potential in developing new therapeutic agents. These efforts encompass the exploration of new synthetic pathways, molecular docking studies, and assessment of biological activities, contributing to the broader field of drug discovery and development (Rayes et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-oxo-1,2,3-benzotriazin-3-yl)methyl 4-(dimethylsulfamoyl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O5S/c1-20(2)27(24,25)13-9-7-12(8-10-13)17(23)26-11-21-16(22)14-5-3-4-6-15(14)18-19-21/h3-10H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKNBFDJDIAQMFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)OCN2C(=O)C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.